Cas no 89055-07-2 (1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester)

1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester structure
89055-07-2 structure
Product Name:1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester
CAS No:89055-07-2
MF:C10H15NO4
MW:213.230403184891
CID:614145
PubChem ID:13214563
Update Time:2025-04-19

1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester
    • ethyl 4-oxo-3-(2-oxoethyl)piperidine-1-carboxylate
    • DTXSID30528727
    • 89055-07-2
    • Inchi: 1S/C10H15NO4/c1-2-15-10(14)11-5-3-9(13)8(7-11)4-6-12/h6,8H,2-5,7H2,1H3
    • InChI Key: BWMLGASTEHEZFC-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(=O)OCC)CC1CC=O

Computed Properties

  • Exact Mass: 213.10010796g/mol
  • Monoisotopic Mass: 213.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 63.7Ų

1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd